Cas no 1508955-77-8 (1-(1H-pyrrol-3-yl)propan-2-ol)

• Product Name: 1-(1H-pyrrol-3-yl)propan-2-ol
• CAS No: 1508955-77-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 6536256
• PubChem ID: 83675139
• Update Time: 2025-10-29

1-(1H-pyrrol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-3-yl)propan-2-ol
• EN300-1790195
• 1508955-77-8

• Inchi： 1S/C7H11NO/c1-6(9)4-7-2-3-8-5-7/h2-3,5-6,8-9H,4H2,1H3
• InChI Key： CJYCXKDNBPAWJG-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CNC=1

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-pyrrol-3-yl)propan-2-ol

1-(1H-Pyrrol-3-yl)Propan-2-Ol: A Comprehensive Overview

1-(1H-Pyrrol-3-yl)Propan-2-Ol, also known by its CAS number 1508955-77-8, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development, as well as its role in various chemical synthesis pathways.

The molecular structure of 1-(1H-Pyrrol-3-yl)Propan-2-Ol consists of a pyrrole ring attached to a propanol group. The pyrrole moiety, a five-membered aromatic heterocycle containing one nitrogen atom, contributes to the compound's reactivity and stability. The propanol group, on the other hand, introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. This combination makes 1-(1H-Pyrrol-3-yl)Propan-2-Ol an interesting candidate for studying structure-property relationships in organic compounds.

Recent studies have highlighted the potential of 1-(1H-Pyrrol-3-yl)Propan-2-Ol in medicinal chemistry. Researchers have explored its ability to act as a scaffold for drug design, particularly in the development of bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines, suggesting its potential as a lead compound for therapeutic agents.

In addition to its pharmacological applications, 1-(1H-Pyrrol-3-yl)Propan-2-Ol has also been investigated for its role in chemical synthesis. Its ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, makes it a valuable intermediate in the construction of complex organic molecules. For example, a 2023 paper in *Organic Process Research & Development* described the use of this compound as a key intermediate in the synthesis of a novel class of antiviral agents.

The synthesis of 1-(1H-Pyrrol-3-yL)Propan=2-Ol involves several methods, including direct alkylation of pyrrole derivatives and catalytic asymmetric synthesis. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. A 2023 study in *Chemical Communications* reported the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high enantioselectivity.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 1-(1H-Pyrrol=3-yL)Propan=2-Ol is crucial for its safe handling and application. Recent research has focused on assessing its biodegradability under various conditions. A 2023 study published in *Environmental Science & Technology* found that this compound exhibits moderate biodegradability under aerobic conditions but requires specific microbial communities for efficient breakdown.

In conclusion, 1-(1H-Pyrrol=3-yL)Propan=2-Ol (CAS No. 1508955=77=8) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties make it an invaluable tool for researchers seeking to develop new drugs and materials. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in both academic research and industrial applications.